Cas no 1420796-74-2 (1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-2-carboxylic acid
• CAS No: 1420796-74-2
• MF: C₁₃H₁₆BrNO₄S
• MW: 362.239441871643
• CID: 2173723
• Update Time: 2023-08-05

1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-2-carboxylic acid

• Inchi： 1S/C13H16BrNO4S/c14-9-10-4-6-11(7-5-10)20(18,19)15-8-2-1-3-12(15)13(16)17/h4-7,12H,1-3,8-9H2,(H,16,17)
• InChI Key： MPBGNSJREFIKFT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 440
• Topological Polar Surface Area: 83.1